Cas no 106362-34-9 (Dapta)

• Product Name: Dapta
• CAS No: 106362-34-9
• MF: C₃₅H₅₆N₁₀O₁₅
• MW: 856.877148628235
• MDL: MFCD00076838
• CID: 172095
• PubChem ID: 184644
• Update Time: 2025-04-19

Dapta Chemical and Physical Properties

Names and Identifiers

• L-Threoninamide,D-alanyl-L-seryl-L-threonyl-L-threonyl-L-threonyl-L-asparaginyl-L-tyrosyl-
• (D-ALA1)-PEPTIDE T AMIDE
• (D-Ala1)-Peptide T amide, DAPTA
• [D-Ala1] Peptide T, amide
• DAPTA
• H-D-ALA-SER-THR-THR-THR-ASN-TYR-THR-NH2
• Adaptavir
• ASTTTNYT
• D-Ala-L-Ser-L-Thr-L-Thr-L-Thr-L-Asn-L-Tyr-L-Thr-NH2
• D-Ala-peptide T-amide
• D-ala-ser-thr-thr-thr-asn-tyr-thr amide acetate
• D-Ala-Ser-Thr-Thr-Thr-Asn-Tyr-Thr amide acetate salt
• D-ALA-SER-THR-THR-THR-ASN-TYR-THR-NH2
• L-ThreoninaMide,D-alanyl-L-seryl-L-threonyl-L-threonyl-L-threonyl-L-asparaginyl-L-tyrosyl
• Octapeptide T
• (D-Ala1)-Peptide T aMide DAPTA
• L-ThreoninaMide, D-alanyl-L-seryl-L-threonyl-L-threonyl-L-threonyl-L-asparaginyl-L-tyrosyl-
• RAP101
• J208V4ZMP2
• mDAPTA
• monomeric D-Ala-peptide
• [D-Ala1] Peptide T Amide
• D-Ala1-peptide T-amide
• (D-Alanine1)Peptide T amide
• Monomeric DAPTA
• D-Ala1-peptide T-NH2
• (D-ALA1)-PEPTIDETAMIDE
• monome
• monomeric d-Ala-peptide T-amide
• 106362-34-9
• (2S)-N-[(2S)-1-[[(2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]-2-[[(2S,3R)-2-[[(2S,3R)-2-[[(2S,3R)-2-[[(2S)-2-[[(2R)-2-aminopropanoyl]amino]-3-hydroxypropanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxybutanoyl]amino]butanediamide
• s8501
• NCGC00599627-01
• (S)-2-((2S,5S,8S,11S,14R)-14-Amino-2,5,8-tris((R)-1-hydroxyethyl)-11-(hydroxymethyl)-4,7,10,13-tetraoxo-3,6,9,12-tetraazapentadecanamido)-N1-((S)-1-(((2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl)amino)-3-(4-hydroxyphenyl)-1-oxopropan-2-yl)succinamide
• AC-31499
• D-Ala-Ser-Thr-Thr-Thr-Asn-Tyr-Thr-NH(2)
• SCHEMBL7706935
• DAPTA(TFA)
• AS-58148
• CCG-270535
• PEPTIDE T AMIDE, 1(D-ALA)
• AdaptavirD-Ala-peptide T-amide
• CS-7601
• Q27281035
• HY-P1034
• UNII-J208V4ZMP2
• MFCD00076838
• GTPL11692
• AKOS024457091
• CHEMBL181276
• A11871
• DA-59547
• BRD-K37151368-001-01-7
• BDBM50607887
• Dapta

• MDL： MFCD00076838
• Inchi： 1S/C35H56N10O15/c1-13(36)29(54)41-22(12-46)32(57)43-26(16(4)49)34(59)45-27(17(5)50)35(60)44-25(15(3)48)33(58)40-21(11-23(37)52)30(55)39-20(10-18-6-8-19(51)9-7-18)31(56)42-24(14(2)47)28(38)53/h6-9,13-17,20-22,24-27,46-51H,10-12,36H2,1-5H3,(H2,37,52)(H2,38,53)(H,39,55)(H,40,58)(H,41,54)(H,42,56)(H,43,57)(H,44,60)(H,45,59)/t13-,14-,15-,16-,17-,20+,21+,22+,24+,25+,26+,27+/m1/s1
• InChI Key： AKWRNBWMGFUAMF-ZESMOPTKSA-N
• SMILES： O[C@H](C)[C@@H](C(N[C@H](C(N[C@@H](CC(N)=O)C(N[C@H](C(N[C@H](C(N)=O)[C@@H](C)O)=O)CC1C=CC(=CC=1)O)=O)=O)[C@@H](C)O)=O)NC([C@H]([C@@H](C)O)NC([C@H](CO)NC([C@@H](C)N)=O)=O)=O

Computed Properties

• Exact Mass: 856.39300
• Monoisotopic Mass: 856.39266112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 60
• Rotatable Bond Count: 24
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 437
• XLogP3: -6.9

Experimental Properties

• PSA: 437.28000
• LogP: -3.61110

Dapta Security Information

• WGK Germany：3
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides